1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile
Overview
Description
“1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile” is a chemical compound . It has a molecular weight of 187.2 .
Synthesis Analysis
The synthesis of 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile and its analogues has been reported in several studies . For example, one study described the synthesis of a group of new 2-oxo-1,2-dihydroquinoline-3-carboxamides as potential inhibitors against the acetylcholinesterase enzyme .Molecular Structure Analysis
The molecular structure of 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile can be represented by the linear formula C11H8N2O . The InChI code for this compound is 1S/C11H8N2O/c1-12-10-5-3-2-4-8(10)6-9(7-13)11(12)14/h2-5H,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile are not detailed in the retrieved sources, related compounds such as 2-oxo-1,2-dihydroquinoline-3-carboxamides have been synthesized and evaluated for their inhibitory activity against the acetylcholinesterase enzyme .Scientific Research Applications
Medicinal Chemistry and Drug Development
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile exhibits interesting pharmacological properties. Researchers have explored its potential as an acetylcholinesterase inhibitor, which could be relevant for treating neurodegenerative diseases like Alzheimer’s. Inhibiting acetylcholinesterase helps maintain higher levels of acetylcholine in the brain, improving cognitive function.
Coordination Chemistry
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile can act as a ligand in coordination complexes. Researchers investigate its coordination behavior with transition metal ions. These complexes may have applications in catalysis, luminescence, or magnetic materials.
References:- Sigma-Aldrich Product Information
- Alzweiri, M., Sweidan, K., Abu Saleh, O., & Al-Helo, T. (2022). Synthesis and evaluation of new 2-oxo-1,2-dihydroquinoline-3-carboxamides as potent inhibitors against acetylcholinesterase enzyme. Medicinal Chemistry Research, 31(7), 1448–1460
Future Directions
properties
IUPAC Name |
1-methyl-2-oxoquinoline-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O/c1-13-10-5-3-2-4-8(10)6-9(7-12)11(13)14/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHQPJFYUICYHHN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C(C1=O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Dimethylamino)-6-({methyl[1-(prop-2-enoyl)pyrrolidin-3-yl]amino}methyl)-3,4-dihydropyrimidin-4-one](/img/structure/B2655415.png)
![N-(4-butylphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2655423.png)
![3-[(4-chlorobenzoyl)amino]thiophene-2-carboxylic Acid](/img/structure/B2655424.png)
![N-(4-methoxyphenyl)-2-(2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide](/img/structure/B2655425.png)
![2-(adamantan-1-yl)-N-{2-[(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}acetamide](/img/structure/B2655427.png)
![2-[1-Methyl-3-(trifluoromethyl)pyrazol-4-yl]-2-oxoacetic acid](/img/structure/B2655431.png)
![Ethyl 2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]acetate](/img/structure/B2655435.png)
![3-(4-Chlorophenyl)sulfonyl-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one](/img/structure/B2655436.png)
![N-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}phenyl)propanamide](/img/structure/B2655437.png)